Cas no 1261765-10-9 (5-(2,3-Difluorophenyl)-2-fluoropyridine)

• Product Name: 5-(2,3-Difluorophenyl)-2-fluoropyridine
• CAS No: 1261765-10-9
• MF: C₁₁H₆F₃N
• MW: 209.167253017426
• CID: 4924798
• Update Time: 2025-10-28

5-(2,3-Difluorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H6F3N/c12-9-3-1-2-8(11(9)14)7-4-5-10(13)15-6-7/h1-6H
• InChI Key： VGIXVQNZIKEVDS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(2,3-Difluorophenyl)-2-fluoropyridine

5-(2,3-Difluorophenyl)-2-fluoropyridine

The compound 5-(2,3-Difluorophenyl)-2-fluoropyridine, with CAS No. 1261765-10-9, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a difluorophenyl substituent. The presence of multiple fluorine atoms introduces interesting electronic and steric properties, making it a valuable compound for various applications.

5-(2,3-Difluorophenyl)-2-fluoropyridine is synthesized through a series of carefully controlled reactions, often involving nucleophilic aromatic substitution or coupling reactions. The synthesis process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for research and industrial applications.

The structural uniqueness of 5-(2,3-Difluorophenyl)-2-fluoropyridine lies in its fluorinated aromatic system. The pyridine ring, substituted with a 2-fluoro group and a 5-(2,3-difluorophenyl) group, creates a molecule with significant electronic versatility. The fluorine atoms at positions 2 and 3 on the phenyl ring contribute to the molecule's stability and reactivity. This makes it an ideal candidate for use in various chemical transformations and material synthesis.

Recent studies have highlighted the potential of 5-(2,3-Difluorophenyl)-2-fluoropyridine in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and selective adsorption capabilities. The fluorinated nature of the compound enhances the stability of these materials under harsh conditions, making them suitable for applications in gas storage and separation.

In addition to its role in materials science, 5-(2,3-Difluorophenyl)-2-fluoropyridine has shown promise in pharmaceutical research. Its unique electronic properties make it a potential candidate for drug design, particularly in the development of kinase inhibitors and other therapeutic agents. Recent computational studies have demonstrated its ability to interact with key biological targets, suggesting its potential as a lead compound for further drug development.

The chemical stability of 5-(2,3-Difluorophenyl)-2-fluoropyridine is another factor that contributes to its versatility. Its resistance to degradation under various environmental conditions makes it suitable for long-term applications in both laboratory and industrial settings. Furthermore, its solubility properties have been extensively studied, providing valuable insights into its behavior in different solvents and its potential for use in solution-based processes.

From an environmental perspective, the synthesis and application of 5-(2,3-Difluorophenyl)-2-fluoropyridine have been carefully evaluated to ensure minimal ecological impact. Researchers have developed green chemistry approaches to synthesize this compound, reducing waste generation and improving overall sustainability. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, 5-(2,3-Difluorophenyl)-2-fluoropyridine (CAS No. 1261765-10-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.